Cas no 632292-91-2 (5-(2-chloro-4-methylphenyl)-4-phenyl-4H-1,2,4-triazole-3-thiol)

• Product Name: 5-(2-chloro-4-methylphenyl)-4-phenyl-4H-1,2,4-triazole-3-thiol
• CAS No: 632292-91-2
• MF: C₁₅H₁₂ClN₃S
• MW: 301.793880462646
• MDL: MFCD03768461
• CID: 3029586
• PubChem ID: 713175
• Update Time: 2025-05-24

5-(2-chloro-4-methylphenyl)-4-phenyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 5-(2-氯-4-甲基-苯基)-4-苯基-2H-1,2,4-三唑-3-硫酮
• 5-(2-chloro-4-methylphenyl)-4-phenyl-4H-1,2,4-triazole-3-thiol
• 3-(2-chloro-4-methylphenyl)-4-phenyl-1H-1,2,4-triazole-5-thione
• STK226849
• A914843
• 4H-1,2,4-triazole-3-thiol, 5-(2-chloro-4-methylphenyl)-4-phenyl-
• 5-(2-chloro-4-methylphenyl)-4-phenyl-4H-1,2,4-triazol-3-ylhydrosulfide
• MFCD03768461
• LS-08436
• H35005
• 632292-91-2
• AKOS001756368
• CS-0326776
• ALBB-025237
• CCG-313958

• MDL： MFCD03768461
• Inchi： 1S/C15H12ClN3S/c1-10-7-8-12(13(16)9-10)14-17-18-15(20)19(14)11-5-3-2-4-6-11/h2-9H,1H3,(H,18,20)
• InChI Key： IQRNQKGUGZTTPR-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C=CC=1C1=NNC(N1C1C=CC=CC=1)=S

Computed Properties

• Exact Mass: 301.0440463Da
• Monoisotopic Mass: 301.0440463Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 59.7

5-(2-chloro-4-methylphenyl)-4-phenyl-4H-1,2,4-triazole-3-thiol Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Additional information on 5-(2-chloro-4-methylphenyl)-4-phenyl-4H-1,2,4-triazole-3-thiol

Recent Advances in the Study of 5-(2-chloro-4-methylphenyl)-4-phenyl-4H-1,2,4-triazole-3-thiol (CAS: 632292-91-2)

The compound 5-(2-chloro-4-methylphenyl)-4-phenyl-4H-1,2,4-triazole-3-thiol (CAS: 632292-91-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, featuring a 1,2,4-triazole core, has been investigated for its diverse biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its structure-activity relationships (SAR) to enhance its pharmacological profile.

One of the key areas of research has been the antimicrobial potential of 5-(2-chloro-4-methylphenyl)-4-phenyl-4H-1,2,4-triazole-3-thiol. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy against a range of Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The compound exhibited a minimum inhibitory concentration (MIC) of 4 µg/mL against MRSA, comparable to some clinically used antibiotics. Further mechanistic studies revealed that the compound disrupts bacterial cell membrane integrity, leading to cell lysis. These findings suggest its potential as a lead compound for developing novel antibacterial agents.

In the context of anticancer research, 5-(2-chloro-4-methylphenyl)-4-phenyl-4H-1,2,4-triazole-3-thiol has shown promising activity against various cancer cell lines. A recent in vitro study highlighted its ability to induce apoptosis in human breast cancer cells (MCF-7) through the activation of caspase-3 and caspase-9 pathways. The compound also exhibited selective cytotoxicity, sparing normal human fibroblast cells, which underscores its potential as a targeted therapeutic agent. Researchers are now exploring its synergistic effects with existing chemotherapeutic drugs to enhance treatment outcomes.

The synthetic optimization of 5-(2-chloro-4-methylphenyl)-4-phenyl-4H-1,2,4-triazole-3-thiol has also been a focal point. A 2022 study in Organic & Biomolecular Chemistry reported an improved synthetic route with a higher yield (78%) and reduced reaction time (4 hours) compared to traditional methods. The new protocol employs microwave-assisted synthesis, which not only enhances efficiency but also reduces the environmental impact by minimizing solvent use. This advancement is critical for scaling up production for preclinical and clinical studies.

Despite these promising developments, challenges remain in the clinical translation of 5-(2-chloro-4-methylphenyl)-4-phenyl-4H-1,2,4-triazole-3-thiol. Issues such as poor aqueous solubility and metabolic stability need to be addressed through further structural modifications. Recent efforts have focused on derivatizing the triazole-thiol moiety to improve pharmacokinetic properties. For instance, a 2023 study introduced a prodrug approach, which significantly enhanced the compound's bioavailability in rodent models.

In conclusion, 5-(2-chloro-4-methylphenyl)-4-phenyl-4H-1,2,4-triazole-3-thiol (CAS: 632292-91-2) represents a versatile scaffold with broad therapeutic potential. Ongoing research aims to refine its biological activity, optimize its synthesis, and overcome pharmacokinetic limitations. The compound's multifaceted applications in antimicrobial and anticancer therapy make it a compelling candidate for future drug development. Continued interdisciplinary collaboration will be essential to translate these findings into clinically viable treatments.